Cas no 90917-69-4 (1H-Benzimidazole,5-ethoxy-1-methyl-)

1H-Benzimidazole,5-ethoxy-1-methyl- structure
90917-69-4 structure
Product Name:1H-Benzimidazole,5-ethoxy-1-methyl-
CAS No:90917-69-4
MF:C10H12N2O
MW:176.215082168579
CID:798961
PubChem ID:761904
Update Time:2025-04-19

1H-Benzimidazole,5-ethoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5-ethoxy-1-methyl-
    • 5-Ethoxy-1-methyl-1H-benzimidazole
    • Benzimidazole, 5-ethoxy-1-methyl- (7CI)
    • 90917-69-4
    • SR-01000439540-1
    • Benzimidazole,5-ethoxy-1-methyl-(7ci)
    • SR-01000439540
    • Inchi: 1S/C10H12N2O/c1-3-13-8-4-5-10-9(6-8)11-7-12(10)2/h4-7H,3H2,1-2H3
    • InChI Key: HYPDKIZNUQHHFN-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC2=C(C=1)N=CN2C

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 27Ų
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